4-Bromo-2-cyclobutoxy-1-methoxymethoxybenzene

• IUPAC Name: 4-bromo-2-cyclobutyloxy-1-(methoxymethoxy)benzene
• InChI: InChI=1S/C12H15BrO3/c1-14-8-15-11-6-5-9(13)7-12(11)16-10-3-2-4-10/h5-7,10H,2-4,8H2,1H3
• InChI Key: GKBPBPRQLLYCJE-UHFFFAOYSA-N
• Canonical SMILES: COCOC1=C(C=C(C=C1)Br)OC2CCC2
• Molecular Formula: C12H15BrO3
• Molecular Weight: 287.15 g/mol

Description

“4-Bromo-2-cyclobutoxy-1-methoxymethoxybenzene” is a chemical compound with the molecular formula C12H15BrO3. It is used in scientific research due to its unique structure, which enables various applications, making it a valuable tool for studying chemical reactions and developing novel materials.

Molecular Structure Analysis

The molecular structure of “4-Bromo-2-cyclobutoxy-1-methoxymethoxybenzene” is determined by its molecular formula, C12H15BrO3. The presence of a bromine atom and two oxygen-containing functional groups (cyclobutoxy and methoxymethoxy) on the benzene ring are key features of its structure.

Synthesis routes and methods

Procedure details

To 10 ml of N,N-dimethylformamide solution containing 1.73 g (7.4 mmol) of 5-bromo-2-methoxymethoxyphenol obtained in Reference Example 5-(b) were added 1.0 g (7.2 mmol) of potassium carbonate and 1.0 g (7.4 mmol) of cyclobutyl bromide, and the mixture was stirred at 100° C. for 5 hours. After completion of the reaction, 10 ml of water was added to the reaction mixture, and the mixture was extracted with ethyl acetate. The organic layer after separation was washed with a saturated aqueous solution of sodium chloride, dried over anhydrous sodium sulfate and then concentrated under reduced pressure. The obtained residue was applied to silica gel column chromatography (Eluent; hexane:ethyl acetate=9:1 (V/V)), and the fractions containing the desired compound were concentrated under reduced pressure to obtain 1.4 g of the title compound as a colorless oil. (Yield: 66%)